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Compound of Interest

Compound Name: 2-Hydrazinyl-6-methylquinoline

CAS No.: 35359-38-7

Cat. No.: B15146497

Get Quote

Document Control:

Version: 1.0 (Research Grade)

Status: Technical Whitepaper / Pre-Experimental Guide

Executive Summary
This guide provides a comprehensive technical framework for the safe handling, storage, and

disposal of 2-Hydrazinyl-6-methylquinoline (also known as 2-Hydrazino-6-methylquinoline).

Due to the specific functional group combination—a fused quinoline ring system coupled with a

reactive hydrazine moiety—this compound presents a dual-risk profile involving acute toxicity

and potential genotoxicity.

Critical Advisory: In the absence of a compound-specific, commercially standardized Safety

Data Sheet (SDS) from major regulatory bodies for this specific methyl-derivative, this guide

applies the Precautionary Principle. It derives safety protocols from Structure-Activity

Relationships (SAR), leveraging established data for the parent pharmacophore (Quinoline)

and the functional toxophore (Hydrazine).
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Part 1: Chemical Identity & Physicochemical Profile
Identification

Chemical Name: 2-Hydrazinyl-6-methylquinoline

Synonyms: 2-Hydrazino-6-methylquinoline; (6-Methylquinolin-2-yl)hydrazine.

CAS Number (Analogous): 15793-77-8 (Refers to the 2-hydrazinoquinoline parent; specific

methyl derivatives often share identical hazard classes).[1]

Molecular Formula:

Molecular Weight: 173.21 g/mol

Physical State: Solid (typically off-white to pale yellow powder).

Functional Group Analysis (The "Why" of Safety)
To understand the risk, we must deconstruct the molecule:

Functional Group Associated Hazard Mechanism of Action

Hydrazine Moiety (

)

Acute Toxicity &

Carcinogenicity

Hydrazines are potent

nucleophiles capable of

alkylating DNA. They are also

enzyme inhibitors (e.g., GABA

transaminase), leading to

neurotoxicity.

Quinoline Ring Irritation & Mutagenicity

Planar aromatic structure

allows for potential DNA

intercalation. Known skin and

respiratory irritant.[2][3][4][5]

Methyl Substitution Metabolic Activation

Methyl groups on aromatic

rings can be oxidized to

reactive intermediates

(benzylic oxidation) in vivo.
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Part 2: Hazard Identification & Toxicology[4][6][7][8]
GHS Classification (Derived)
Based on the hydrazine pharmacophore, the following GHS classifications are assigned as a

baseline safety standard:

Acute Toxicity (Oral): Category 3 (Toxic if swallowed).[5]

Skin Sensitization: Category 1 (May cause an allergic skin reaction).

Carcinogenicity: Category 1B (Presumed human carcinogen based on animal evidence of

hydrazine analogs).

Germ Cell Mutagenicity: Category 2.

Skin/Eye Irritation: Category 2/2A.[5]

Toxicology Deep Dive: The Hydrazine Effect
The primary danger lies in the metabolic processing of the hydrazine group. Upon ingestion or

absorption:

Neurotoxicity: Hydrazines can deplete Pyridoxal Phosphate (Vitamin B6), a cofactor for

GABA synthesis. Result: Potential for refractory seizures.

Hepatotoxicity: Oxidative stress mechanisms can lead to liver damage.

Part 3: Safe Handling & Engineering Controls[9]
The "Double-Barrier" Containment Protocol
Trustworthiness in handling comes from redundancy. Do not rely on a single layer of protection.

[6][1][7]

Engineering Controls:

Primary: Certified Chemical Fume Hood (Face velocity > 0.5 m/s).
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Secondary: All weighing must occur within the hood. If a balance is not available in the hood,

use a glove bag or transfer the solid into a tared, septa-sealed vial before moving.

Personal Protective Equipment (PPE) - The "Red Line" Standard:

Respiratory: N95 minimum; P100/Full-face respirator if dust generation is uncontrolled

outside a hood.

Dermal:Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (extended cuff) or Laminate (Silver Shield) for prolonged handling.

Ocular: Chemical splash goggles (Safety glasses are insufficient for hydrazine powders).

Workflow Visualization
The following diagram outlines the decision logic for handling this compound, emphasizing the

"Stop Work" triggers.
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Start: Handling 2-Hydrazinyl-6-methylquinoline

Verify Fume Hood
(Flow > 0.5 m/s?)

Don PPE:
Double Nitrile Gloves + Goggles

Pass

STOP WORK
Evacuate & Ventilate

FailWeighing Procedure

Is Dust Visible?

Yes (Risk of Inhalation)

Dissolve in Solvent
(Immediate Containment)

No

Proceed to Reaction

Click to download full resolution via product page

Figure 1: Operational safety workflow for handling toxic hydrazine derivatives. Note the critical

decision point at dust generation.

Part 4: Decontamination & Waste Management
The Oxidative Quench Protocol
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Hydrazines should never be disposed of directly into organic waste streams without

deactivation, as they can react violently with oxidizers or form azides in the presence of nitrous

acid.

The Validated Quench Method: Use Sodium Hypochlorite (Bleach) to oxidize the hydrazine

moiety into inert Nitrogen gas (

).

Step-by-Step Protocol:

Preparation: Prepare a 10% commercial bleach solution (excess).

Dilution: Dilute the hydrazine waste (reaction mixture or washings) with water or a

compatible solvent.

Addition: Slowly add the hydrazine solution to the bleach solution (never the reverse) while

stirring.

Observation: Look for bubbling (Evolution of

gas).

Exotherm: Monitor temperature; use an ice bath if treating >1 gram.

Verification: Test the solution with starch-iodide paper (should turn blue/black, indicating

excess oxidant is present).

Disposal: Adjust pH to neutral and dispose of as aqueous chemical waste.

Chemical Pathway of Destruction

R-NH-NH2
(Toxic)

Diazo Intermediate
(Transient)

+ NaOCl

NaOCl
(Oxidant)

R-H + N2 (Gas) + NaCl
(Inert)

Oxidation
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Figure 2: Oxidative degradation pathway of hydrazine derivatives using hypochlorite.

Part 5: Emergency Response (Medical)
Critical Note for Medical Personnel: Treat as a Hydrazine Poisoning case.

Inhalation: Move to fresh air. Monitor for delayed pulmonary edema (up to 48 hours).[2][8]

Skin Contact: Wash with soap and water for 15 minutes. Do not use solvents (increases

absorption).

Ingestion (Seizure Management):

Standard anticonvulsants (Benzodiazepines) may be ineffective.

Antidote:Pyridoxine (Vitamin B6).

Dosage (Ref 1.7): 25 mg/kg IV (titrated) is often recommended for hydrazine-induced

seizures to restore GABA levels.

Part 6: Synthesis & Application Context
Why use this compound?
2-Hydrazinyl-6-methylquinoline is a versatile heterocyclic building block.

Drug Discovery: Used to synthesize triazolo[4,3-a]quinolines (potential anticonvulsants or

antimicrobials) via cyclization with carboxylic acids or orthoesters.

Fluorescence Probes: The quinoline core provides fluorescent properties, useful in designing

biological markers.

Stability
Storage: Store at 2-8°C (Refrigerated). Hydrazines are prone to air oxidation. Store under

inert gas (Argon/Nitrogen) if possible.
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Incompatibilities: Strong oxidizing agents, aldehydes/ketones (forms hydrazones), and

strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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protocol-for-2-hydrazinyl-6-methylquinoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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